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Compound of Interest

Compound Name: 3-Chloro-2-methoxyaniline

Cat. No.: B1345702 Get Quote

This guide provides a detailed overview of the molecular structure and properties of 3-Chloro-
2-methoxyaniline, a chemical compound of interest to researchers and professionals in the

field of drug development and chemical synthesis.

Molecular and Physical Data
The fundamental properties of 3-Chloro-2-methoxyaniline are summarized in the table below,

offering a clear comparison of its key quantitative data.

Property Value

Molecular Formula C7H8ClNO[1][2][3]

Molecular Weight 157.60 g/mol [1][2][4]

IUPAC Name 3-chloro-2-methoxyaniline[1][3]

CAS Number 51114-68-2[1][2][3][4]

Synonyms 3-Chloro-o-anisidine[3][4]

Molecular Structure Visualization
The two-dimensional chemical structure of 3-Chloro-2-methoxyaniline is depicted in the

diagram below. This visualization illustrates the arrangement of atoms and the bonding within
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the molecule, highlighting the aniline core substituted with a chlorine atom and a methoxy

group.

Molecular structure of 3-Chloro-2-methoxyaniline.

This technical guide is intended for informational purposes for a scientific audience. For

experimental applications, it is crucial to consult peer-reviewed literature and established safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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